Cas no 1270354-77-2 (2-amino-2-(3-bromopyridin-4-yl)propan-1-ol)

• Product Name: 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol
• CAS No: 1270354-77-2
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6076410
• PubChem ID: 129944981
• Update Time: 2025-06-14

2-amino-2-(3-bromopyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol
• EN300-1894107
• 1270354-77-2

• Inchi： 1S/C8H11BrN2O/c1-8(10,5-12)6-2-3-11-4-7(6)9/h2-4,12H,5,10H2,1H3
• InChI Key： WTGOYEOFLNDBBH-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C)(CO)N

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol

Comprehensive Overview of 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol (CAS No. 1270354-77-2)

In the realm of organic chemistry and pharmaceutical research, 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol (CAS No. 1270354-77-2) has emerged as a compound of significant interest due to its unique structural properties and potential applications. This bromopyridine derivative is characterized by its amino alcohol functional group, which lends itself to diverse synthetic pathways and biological activities. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science.

The molecular structure of 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol features a 3-bromopyridin-4-yl moiety attached to a propan-1-ol backbone, with an amino group at the second carbon. This configuration enables it to participate in various chemical reactions, such as nucleophilic substitutions and cross-coupling reactions, making it a versatile intermediate in organic synthesis. Its CAS No. 1270354-77-2 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance.

Recent trends in scientific literature highlight the growing demand for heterocyclic compounds like 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol, particularly in the development of small molecule inhibitors and biologically active agents. Its bromine substituent offers a reactive site for further functionalization, which is crucial for tailoring compounds to specific therapeutic targets. This aligns with the current focus on precision medicine and targeted drug delivery, topics frequently searched by professionals in the field.

From an industrial perspective, the compound's stability and solubility profile make it suitable for scalable synthesis. Manufacturers and suppliers often emphasize its high purity grades and custom synthesis options, addressing the needs of academic and commercial researchers. Questions such as "How to synthesize 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol?" or "What are the applications of CAS No. 1270354-77-2?" are common in search engines, reflecting its relevance in contemporary chemistry.

Environmental and safety considerations are also paramount when working with brominated compounds. While 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry shift toward green chemistry and sustainable practices, another hot topic among researchers and policymakers.

In summary, 2-amino-2-(3-bromopyridin-4-yl)propan-1-ol (CAS No. 1270354-77-2) represents a promising building block in modern chemical research. Its structural versatility, coupled with its potential in drug discovery and material science, ensures its continued prominence in scientific discourse. As innovation in heterocyclic chemistry advances, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.